Cas no 1111943-58-8 (methyl 3-methylpyrrolidine-3-carboxylate)

• Product Name: methyl 3-methylpyrrolidine-3-carboxylate
• CAS No: 1111943-58-8
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 4572122
• PubChem ID: 58201304
• Update Time: 2024-03-01

methyl 3-methylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-pyrrolidinecarboxylic acid methyl ester
• Methyl 3-Methylpyrrolidine-3-carboxylate
• methyl 3-methylpyrrolidine-3-carboxylate

• Inchi： 1S/C7H13NO2/c1-7(6(9)10-2)3-4-8-5-7/h8H,3-5H2,1-2H3
• InChI Key： NDFMJADIWGFRLL-UHFFFAOYSA-N
• SMILES： N1CCC(C)(C(OC)=O)C1

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids